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Compound of Interest

Compound Name:
1-Palmitoyl-2-linoleoyl-rac-

glycerol-d5

Cat. No.: B15552072 Get Quote

Proper Disposal of 1-Palmitoyl-2-linoleoyl-rac-
glycerol-d5
The proper disposal of 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5, a deuterated triglyceride used

in research, is guided by the principle of responsible chemical waste management. While a

specific Safety Data Sheet (SDS) for this deuterated compound is not readily available, an SDS

for the closely related compound, 1-Palmitoyl-2-Elaidoyl-3-Linoleoyl-rac-glycerol, indicates that

the substance is not classified as hazardous according to the Globally Harmonized System

(GHS).[1] Deuteration does not typically alter the fundamental hazardous properties of a

molecule, suggesting that 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 is also likely to be non-

hazardous.

However, it is crucial to adhere to institutional and local regulations for laboratory waste. Even

non-hazardous chemicals should be disposed of with care to minimize environmental impact.

[2][3] Combining non-hazardous waste with hazardous waste streams can lead to unnecessary

increases in disposal costs and environmental burden.[2]

Hazard Assessment
Based on data for a structurally similar compound, 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 is

not expected to be classified as hazardous. The following table summarizes the hazard

information for a comparable non-deuterated triglyceride.
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Hazard
Classification

GHS
Classification

Pictogram Signal Word
Hazard
Statements

Physical Hazards Not Classified None None None

Health Hazards Not Classified None None None

Environmental

Hazards
Not Classified None None None

Data based on

the Safety Data

Sheet for 1-

Palmitoyl-2-

Elaidoyl-3-

Linoleoyl-rac-

glycerol.[1]

Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the disposal of 1-
Palmitoyl-2-linoleoyl-rac-glycerol-d5 and associated waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

2. Waste Segregation:

Do not mix 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 waste with hazardous chemical waste

streams such as solvents, acids, or bases.[4]

Keep solid and liquid waste separate.[4]

3. Containment:

Pure Compound/Unused Product: If the original container is to be disposed of, ensure the

cap is securely fastened. If transferring to a waste container, use a clearly labeled, leak-proof
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container.

Contaminated Labware (e.g., pipette tips, vials): Place all solid waste contaminated with the

compound into a designated, sealed, and clearly labeled solid waste container.

Liquid Waste (if dissolved in a solvent): If the compound is in a solvent, the disposal

procedure is dictated by the hazards of the solvent. This waste stream must be treated as

hazardous and collected in a designated solvent waste container.

4. Labeling:

Label the waste container clearly with the full chemical name: "1-Palmitoyl-2-linoleoyl-rac-
glycerol-d5".

Indicate that it is "non-hazardous waste".

Include the date of waste generation and the name of the generating laboratory or

researcher.[5]

5. Storage:

Store the waste container in a designated waste accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

6. Final Disposal:

Arrange for the collection of the waste through your institution's Environmental Health and

Safety (EHS) department or equivalent chemical waste disposal program.[5]

Do not dispose of this chemical down the drain or in the regular trash unless you have

received explicit written permission from your institution's EHS department.[5][6] Institutional

policies on the disposal of non-hazardous chemicals can vary.[6][7]

The following diagram illustrates the decision-making process for the proper disposal of 1-
Palmitoyl-2-linoleoyl-rac-glycerol-d5.
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Caption: Disposal Decision Workflow for 1-Palmitoyl-2-linoleoyl-rac-glycerol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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